Cas no 17028-79-4 (3-Pyrazolidinone, 5-methyl-2-(4-methylphenyl)-)

• Product Name: 3-Pyrazolidinone, 5-methyl-2-(4-methylphenyl)-
• CAS No: 17028-79-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1352595
• PubChem ID: 20362028
• Update Time: 2025-04-20

3-Pyrazolidinone, 5-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone, 5-methyl-2-(4-methylphenyl)-
• 5-methyl-2-(4-methylphenyl)pyrazolidin-3-one
• DTXSID40606060
• 17028-79-4
• 5-methyl-2-(p-tolyl)pyrazolidin-3-one
• DXDAGBMONVPBPP-UHFFFAOYSA-N
• 3-methyl-1-(4'-methylphenyl)-5-pyrazolidone

• Inchi： 1S/C11H14N2O/c1-8-3-5-10(6-4-8)13-11(14)7-9(2)12-13/h3-6,9,12H,7H2,1-2H3
• InChI Key： DXDAGBMONVPBPP-UHFFFAOYSA-N
• SMILES： O=C1CC(C)NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34